2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,4-dimethylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-5-12(10(2)7-9)14-8-11(16)4-6-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: SICOJHKCLAPIQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID40681231
• Molecular Weight: 244.26 g/mol
• CAS RN: 1184388-49-5

Description

2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) is a compound with a wide range of industrial applications. It is used in the production of pharmaceuticals, dyes, pigments, and other organic chemicals. It is also used in the synthesis of various materials, such as polymers, resins, and adhesives. This compound is also known as 4-Fluoro-2,4-dimethylbenzoic acid or 2-fluoro-4-methylbenzoic acid.

Mechanism of Action

2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) is a strong acid. It is capable of breaking down proteins, carbohydrates, and other macromolecules into their constituent parts. This is known as hydrolysis. The acid can also react with other compounds, such as amines, to form new compounds.
Biochemical and Physiological Effects
2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) has a number of biochemical and physiological effects. It is capable of breaking down proteins and carbohydrates, as well as other macromolecules, into their constituent parts. This can lead to the inhibition of certain enzymes and other proteins, as well as the inhibition of certain metabolic pathways. Additionally, it can affect the activity of certain hormones and neurotransmitters, as well as the absorption of certain vitamins and minerals.

Advantages and Limitations for Lab Experiments

2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) is a useful tool for laboratory experiments. It is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time. However, it is important to note that this compound is a strong acid and should be handled with care. Additionally, it can cause skin and eye irritation and should not be inhaled.

Future Directions

There are a number of potential future directions for 2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%). One potential direction is the development of new methods for its synthesis. Additionally, further research could be done to explore its potential applications in the pharmaceutical and chemical industries, as well as its biochemical and physiological effects. Additionally, further research could be done to explore its potential use in the development of new materials, such as polymers, resins, and adhesives. Finally, further research could be done to explore its potential use in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) can be done via a number of methods. The most commonly used method is the reaction of 2,4-dimethylphenol with fluoroboric acid. This reaction is conducted at a temperature of 100-120°C and a pressure of 1-2 bar. The reaction is complete after 6-8 hours and yields a product with a purity of 95%.

Scientific Research Applications

2-(2,4-Dimethylphenyl)-4-fluorobenzoic acid (95%) is widely used in scientific research. It is used in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and pigments. It is also used in the synthesis of polymers, resins, and adhesives. Additionally, it is used as a reagent in various biochemical and physiological experiments.